Cas no 1427439-70-0 (Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester)

• Product Name: Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester
• CAS No: 1427439-70-0
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6510495
• PubChem ID: 130064419
• Update Time: 2025-07-20

Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester
• methyl 4-amino-2-fluoro-3-methoxybenzoate

• Inchi： 1S/C9H10FNO3/c1-13-8-6(11)4-3-5(7(8)10)9(12)14-2/h3-4H,11H2,1-2H3
• InChI Key： WZDGEDJKYQGIGC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N)C(OC)=C1F

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 342.7±42.0 °C(Predicted)
• pka: 1.39±0.10(Predicted)

Additional information on Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester

Recent Advances in the Study of Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester (CAS: 1427439-70-0)

The compound Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester (CAS: 1427439-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including an amino group, a fluorine atom, and a methoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process that ensures high purity and stability of the final product, making it more suitable for pharmaceutical applications. This advancement is particularly significant given the compound's role as an intermediate in the synthesis of more complex drug candidates.

Pharmacological evaluations have revealed that Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Preliminary in vitro studies suggest that it may serve as a lead compound for the development of new anti-inflammatory agents. However, further in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential. Researchers have also explored its use in combination therapies, where it has shown synergistic effects with existing anti-inflammatory drugs.

In addition to its potential therapeutic applications, this compound has been investigated for its role in chemical biology. Its unique structure makes it a valuable probe for studying enzyme-substrate interactions and for the development of fluorescent or radioactive tracers. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) highlights its utility in labeling studies, where it was used to track the distribution and metabolism of related compounds in biological systems.

Despite these promising findings, challenges remain in the development and application of Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Researchers are currently exploring various derivatives and analogs to overcome these limitations while retaining the compound's beneficial properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Benzoic acid, 4-amino-2-fluoro-3-methoxy-, methyl ester (CAS: 1427439-70-0) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Continued investigation into its synthesis, pharmacological properties, and applications will likely yield significant advancements in the development of new therapeutic agents and chemical tools.